3,4-Dichloro-2-fluorobenzaldehyde
Overview
Description
3,4-Dichloro-2-fluorobenzaldehyde (DCFB) is a volatile organic compound belonging to the family of aryl aldehydes. It is a colorless liquid with a pungent odor and is used in a variety of applications, including as a precursor to other organic compounds, as a flavoring agent, and as a preservative. DCFB has also been used in scientific research due to its unique properties, such as its ability to be used in the synthesis of other organic compounds, its low toxicity, and its relatively low cost.
Scientific Research Applications
Synthesis of Vanillin and Other Flavor Compounds
Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a valuable compound widely used in the pharmaceutical, perfumery, and food flavoring industries. Although 3,4-Dichloro-2-fluorobenzaldehyde is not directly mentioned, the review of synthesis methods for vanillin illustrates the role of halogenated benzaldehydes in developing flavors and fragrances. Halogenated benzaldehydes, similar to this compound, can serve as intermediates in synthesizing various aromatic compounds (Tan Ju & Liao Xin, 2003).
Formation of Heterocycles
Isoxazolone derivatives, important for their significant biological and medicinal properties, are synthesized using aromatic aldehydes. The synthesis involves multi-component reactions, indicating that halogenated aldehydes like this compound could be used in creating these biologically active molecules (Rima Laroum et al., 2019).
Polymerization Studies
The polymerization of substituted aldehydes, including haloaldehydes, has been studied extensively. This research area includes the synthesis, purification, and characterization of polymers derived from aldehydes similar to this compound. These polymers have potential practical applications due to their unique properties (P. Kubisa et al., 1980).
Antiproliferative Activities
Fluorinated curcumin analogues synthesized from fluorobenzaldehydes have shown significant antiproliferative activities against various cancer cells. This research underscores the potential of fluorinated benzaldehydes in medicinal chemistry for developing new therapeutic agents (M. Hatamipour et al., 2021).
Catalytic Oxidation
Catalytic oxidation of lignins into aromatic aldehydes, including vanillin, highlights the use of halogenated benzaldehydes in converting lignin, a major biomass component, into valuable chemical intermediates. This area of research presents an opportunity for compounds like this compound to serve as catalysts or intermediates in the biomass conversion process (V. Tarabanko & N. Tarabanko, 2017).
Safety and Hazards
Future Directions
Fluorobenzaldehydes, including 3,4-Dichloro-2-fluorobenzaldehyde, can be used as synthetic intermediates because the fluorine can be replaced via oxidation reaction . They can also be used to make a variety of Schiff base compounds through a condensation reaction . These Schiff bases containing halogenated aromatic rings exhibit antimicrobial properties , suggesting potential applications in the development of new antimicrobial agents.
Mechanism of Action
Target of Action
Similar compounds like fluorobenzaldehyde have been used to make a variety of schiff base compounds through a condensation reaction .
Mode of Action
It’s known that fluorobenzaldehyde can be used as a synthetic intermediate because the fluorine can be replaced via oxidation reaction . This suggests that 3,4-Dichloro-2-fluorobenzaldehyde may interact with its targets in a similar manner.
Biochemical Pathways
The compound’s potential to form schiff base compounds suggests it may influence pathways involving these structures .
Result of Action
Some schiff base compounds, which can be formed from fluorobenzaldehyde, have shown antimicrobial properties .
Action Environment
It’s known that the compound should be stored in an inert atmosphere at 2-8°c .
Properties
IUPAC Name |
3,4-dichloro-2-fluorobenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2FO/c8-5-2-1-4(3-11)7(10)6(5)9/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAJUBGNFUBFAEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C=O)F)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101291186 |
Source
|
| Record name | Benzaldehyde, 3,4-dichloro-2-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101291186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1349718-54-2 |
Source
|
| Record name | Benzaldehyde, 3,4-dichloro-2-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1349718-54-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzaldehyde, 3,4-dichloro-2-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101291186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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